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Compound of Interest

Compound Name: Isoeuphorbetin

Cat. No.: B1515289

An In-depth Technical Guide to Isoeuphorbetin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isoeuphorbetin, a naturally
occurring dimeric coumarin. The document details its chemical properties, biological activities,
and potential therapeutic applications, with a focus on quantitative data and experimental
methodologies relevant to the scientific community.

Chemical and Physical Properties

Isoeuphorbetin, a member of the coumarin chemical family, is characterized by the following
properties:
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Property Value Citations

CAS Number 50886-61-8 [11[2][3]

Molecular Formula C1sH100s [11[2][3]

Molecular Weight 354.27 g/mol [11[3]
6,6',7,7'-Tetrahydroxy-5,8'-

Synonyms ) ) [3]
bicoumarin

8-(6,7-dihydroxy-2-
IUPAC Name oxochromen-5-yl)-6,7- [2]
dihydroxychromen-2-one

Biological Activity and Therapeutic Potential

Initial research has identified Isoeuphorbetin as a compound of interest for its antiviral
properties. Specifically, it has been recognized as a potent inhibitor of the Hepatitis C virus
(HCV) protease.

Biological Target Activity Measurement Citations

HCV Protease Inhibitor ICso: 3.63 pg/mL [1]

Further research is necessary to fully elucidate the mechanism of action and to explore its
potential against other viral proteases or biological targets. The inhibitory activity against HCV
protease suggests a potential scaffold for the development of novel antiviral therapeutics.

Experimental Protocols

Currently, detailed, publicly available experimental protocols specifically for Isoeuphorbetin
are limited. The primary cited study points to its isolation from Viola philippica and subsequent
evaluation of its HCV protease inhibitory activity. A generalized workflow for such a study is

presented below.
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A generalized workflow for the isolation and bioactivity screening of natural products like
Isoeuphorbetin.

Signaling Pathways

The precise signaling pathways modulated by Isoeuphorbetin are not yet well-defined in
publicly accessible literature. Given its activity as an HCV protease inhibitor, its primary
mechanism of action is likely the direct enzymatic inhibition that disrupts the viral replication
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Logical diagram illustrating the inhibitory effect of Isoeuphorbetin on the HCV replication
cycle.
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This guide will be updated as more research on Isoeuphorbetin becomes available.
Researchers are encouraged to consult the primary literature for in-depth experimental details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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